3,3',3''-(2,2,2-trifluoro-1,1,1-ethanetriyl)tris(9-methyl-9H-carbazole)

• IUPAC Name: 9-methyl-3-[2,2,2-trifluoro-1,1-bis(9-methylcarbazol-3-yl)ethyl]carbazole
• InChI: InChI=1S/C41H30F3N3/c1-45-34-13-7-4-10-28(34)31-22-25(16-19-37(31)45)40(41(42,43)44,26-17-20-38-32(23-26)29-11-5-8-14-35(29)46(38)2)27-18-21-39-33(24-27)30-12-6-9-15-36(30)47(39)3/h4-24H,1-3H3
• InChI Key: CTWHHJNPPPDRKY-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(C=C2)C(C3=CC4=C(C=C3)N(C5=CC=CC=C54)C)(C6=CC7=C(C=C6)N(C8=CC=CC=C87)C)C(F)(F)F)C9=CC=CC=C91
• Molecular Formula: C41H30F3N3
• Molecular Weight: 621.7 g/mol

Description

3,3',3''-(2,2,2-trifluoro-1,1,1-ethanetriyl)tris(9-methyl-9H-carbazole), also known as TEC, is a novel organic molecule that has gained significant attention in the field of materials science and organic electronics. TEC has been identified as a promising candidate for use as an electron transport material in organic light-emitting diodes (OLEDs) due to its high electron mobility and stability.

Mechanism of Action

3,3',3''-(2,2,2-trifluoro-1,1,1-ethanetriyl)tris(9-methyl-9H-carbazole) acts as an electron transport material in OLEDs. When an electric current is applied, electrons are injected into 3,3',3''-(2,2,2-trifluoro-1,1,1-ethanetriyl)tris(9-methyl-9H-carbazole) from the cathode and transported to the emitting layer. 3,3',3''-(2,2,2-trifluoro-1,1,1-ethanetriyl)tris(9-methyl-9H-carbazole) facilitates the efficient transport of electrons, resulting in improved device performance.
Biochemical and Physiological Effects:
There is limited research on the biochemical and physiological effects of 3,3',3''-(2,2,2-trifluoro-1,1,1-ethanetriyl)tris(9-methyl-9H-carbazole). However, 3,3',3''-(2,2,2-trifluoro-1,1,1-ethanetriyl)tris(9-methyl-9H-carbazole) has been shown to be non-toxic and biocompatible, making it a potential candidate for use in biomedical applications.

Advantages and Limitations for Lab Experiments

3,3',3''-(2,2,2-trifluoro-1,1,1-ethanetriyl)tris(9-methyl-9H-carbazole) has several advantages for lab experiments, including its high electron mobility and stability. However, 3,3',3''-(2,2,2-trifluoro-1,1,1-ethanetriyl)tris(9-methyl-9H-carbazole) is a relatively new material, and there is limited research on its properties and performance. Additionally, the synthesis of 3,3',3''-(2,2,2-trifluoro-1,1,1-ethanetriyl)tris(9-methyl-9H-carbazole) is complex and requires specialized equipment and expertise.

Future Directions

There are several future directions for the research and development of 3,3',3''-(2,2,2-trifluoro-1,1,1-ethanetriyl)tris(9-methyl-9H-carbazole). One area of research is the optimization of the synthesis method to improve the yield and purity of the final product. Another area of research is the application of 3,3',3''-(2,2,2-trifluoro-1,1,1-ethanetriyl)tris(9-methyl-9H-carbazole) in other organic semiconductor devices, such as solar cells and field-effect transistors. Additionally, the development of new derivatives of 3,3',3''-(2,2,2-trifluoro-1,1,1-ethanetriyl)tris(9-methyl-9H-carbazole) with improved properties and performance is an area of active research. Overall, 3,3',3''-(2,2,2-trifluoro-1,1,1-ethanetriyl)tris(9-methyl-9H-carbazole) has the potential to revolutionize the field of organic electronics and materials science.

Synthesis Methods

The synthesis of 3,3',3''-(2,2,2-trifluoro-1,1,1-ethanetriyl)tris(9-methyl-9H-carbazole) involves a multi-step process that starts with the reaction of 2,2,2-trifluoroethylamine with 9-methylcarbazole to form a trifluoroethyl carbazole derivative. This intermediate is then reacted with 1,3,5-tris(bromomethyl)benzene to form 3,3',3''-(2,2,2-trifluoro-1,1,1-ethanetriyl)tris(9-methyl-9H-carbazole). The synthesis of 3,3',3''-(2,2,2-trifluoro-1,1,1-ethanetriyl)tris(9-methyl-9H-carbazole) has been optimized to improve the yield and purity of the final product.

Scientific Research Applications

3,3',3''-(2,2,2-trifluoro-1,1,1-ethanetriyl)tris(9-methyl-9H-carbazole) has been extensively studied for its application in OLEDs. OLEDs are a type of organic semiconductor device that emits light when an electric current is applied. 3,3',3''-(2,2,2-trifluoro-1,1,1-ethanetriyl)tris(9-methyl-9H-carbazole) has been identified as a promising electron transport material for OLEDs due to its high electron mobility and stability. 3,3',3''-(2,2,2-trifluoro-1,1,1-ethanetriyl)tris(9-methyl-9H-carbazole) has been shown to improve the efficiency and stability of OLEDs, making it a valuable material for the development of next-generation displays.